Cas no 253328-54-0 (b-D-xylo-Hexopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-,tetraacetate, (4x)-(9CI))

• Product Name: b-D-xylo-Hexopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-,tetraacetate, (4x)-(9CI)
• CAS No: 253328-54-0
• MF: C₉H₁₆O₆
• MW: 220.219743728638
• CID: 257520
• PubChem ID: 11862700
• Update Time: 2025-04-19

b-D-xylo-Hexopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-,tetraacetate, (4x)-(9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-xylo-Hexopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-,tetraacetate, (4x)-(9CI)
• DTXSID00948175
• 253328-54-0

• Inchi： 1S/C9H16O6/c1-9(2)14-7-5(12)6(4(11)3-10)13-8(7)15-9/h4-8,10-12H,3H2,1-2H3/t4-,5-,6+,7+,8-/m1/s1
• InChI Key： BGGCXQKYCBBHAH-QQGCVABSSA-N
• SMILES： O1[C@@H]([C@@H](CO)O)[C@H]([C@H]2[C@H]1OC(C)(C)O2)O

Computed Properties

• Exact Mass: 220.094688
• Monoisotopic Mass: 220.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 88.4

Experimental Properties

• Density: 1.359
• Boiling Point: 422.43°C at 760 mmHg
• Flash Point: 209.279°C
• Refractive Index: 1.518